2-(4-Hydroxy-benzyl)-malonic acid dimethyl ester

• Molecular Formula: C12H14O5
• Molecular Weight: 238.24 g/mol
• IUPAC Name: dimethyl 2-[(4-hydroxyphenyl)methyl]propanedioate
• InChI: InChI=1S/C12H14O5/c1-16-11(14)10(12(15)17-2)7-8-3-5-9(13)6-4-8/h3-6,10,13H,7H2,1-2H3
• InChI Key: UFSCCNUMTYAQDB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)O)C(=O)OC

Description

2-(4-Hydroxy-benzyl)-malonic acid dimethyl ester is a useful research compound. Its molecular formula is C12H14O5 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(4-benzyloxy-benzylidene)-malonic acid dimethyl ester (14.5 g, 44.5 mmol) in methanol (300 mL) was hydrogenated at 3 atm. in the presence of 5% palladium on charcoal (1.1 g). The solution was filtered, and the filtrate evaporated under a vacuum to give 9.2 g (77%) of 2-(4-hydroxy-benzyl)-malonic acid dimethyl ester: 1H NMR (300 MHz, CDCl3): δ3.15 (d, 2H), 3.65 (t, 1H), 3.70 (s, 6H), 6.70 (d, 2H), 7.05 (d, 2H).